Cas no 2411226-83-8 (N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide)

• Product Name: N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide
• CAS No: 2411226-83-8
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5356024
• PubChem ID: 146098382
• Update Time: 2025-07-15

N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952175286
• N-[1-(1,3-Benzodioxol-5-yl)-3-hydroxypropyl]but-2-ynamide
• N-[1-(1,3-dioxaindan-5-yl)-3-hydroxypropyl]but-2-ynamide
• N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide

• Inchi： 1S/C14H15NO4/c1-2-3-14(17)15-11(6-7-16)10-4-5-12-13(8-10)19-9-18-12/h4-5,8,11,16H,6-7,9H2,1H3,(H,15,17)
• InChI Key： UQRWSHFLBUCPIY-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CCO)NC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide

N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide: An Emerging Compound in Medicinal Chemistry

N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide (CAS No. 2411226-83-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic amides and has been the subject of several recent studies exploring its biological activities and pharmacological properties.

The molecular structure of N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide is characterized by a 1,3-dioxaindan ring system fused with a butynamide moiety. The presence of the hydroxy group and the acetylenic bond adds to its chemical versatility and reactivity. These structural elements contribute to its ability to interact with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the potential of N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide has also been studied in detail. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use in clinical settings. However, further studies are needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

In terms of safety, preliminary toxicological assessments suggest that N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide is well-tolerated at therapeutic doses. However, more comprehensive safety evaluations are required to ensure its long-term safety and suitability for human use.

The synthesis of N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide involves several steps, including the formation of the 1,3-dioxaindan ring system and the subsequent coupling with the butynamide moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method depends on factors such as yield, purity, and scalability.

In conclusion, N-1-(1,3-dioxaindan-5-yl)-3-hydroxypropylbut-2-ynamide (CAS No. 2411226-83-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As more data becomes available, this compound may play a significant role in the development of new treatments for inflammatory diseases and cancer.